2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C15H9Cl3N2OS/c1-20-12-5-3-9(17)7-13(12)22-15(20)19-14(21)10-6-8(16)2-4-11(10)18/h2-7H,1H3
• InChI Key: UIWDKFPXMPMSEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H9Cl3N2OS
• Molecular Weight: 371.7 g/mol

Description

2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of the protein kinase CK2, which plays a role in various cellular processes such as cell growth, proliferation, and differentiation. The compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer, neurodegenerative diseases, and other disorders.

Scientific Research Applications

Synthesis and Biological Evaluation

Antitumor Agents

Benzothiazole derivatives, including structures similar to 2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide, have been designed and synthesized for their potent antitumor activities. These compounds exhibit selective cytotoxicity against tumorigenic cell lines, showing significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).

Antimicrobial and Antioxidant Activities

Novel benzothiazole substituted pyrazole analogues have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds, due to their structural features, display potent activity against various microbial strains and show promising antioxidant properties (Raparla et al., 2013).

Synthesis and Characterization

Multicomponent Synthesis

A one-pot, multicomponent synthesis approach has been developed for new benzothiazole derivatives. This methodology facilitates the efficient and convenient synthesis of compounds with potential biological activities (Hossaini et al., 2017).

Microwave Promoted Synthesis

The use of microwave irradiation has been explored for the synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides. This method provides a cleaner, efficient, and faster synthesis route compared to traditional thermal heating (Saeed, 2009).

Structural and Pharmacological Studies

Antihyperglycemic Agents

3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives have been synthesized and identified as new antihyperglycemic agents. These compounds show significant activity in reducing blood glucose levels, with potential applications in diabetes mellitus treatment (Nomura et al., 1999).